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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methyl-N-vinylacetamide
(NMVA), a versatile monomer with significant applications in polymer chemistry and the

biomedical field. This document outlines its fundamental chemical properties, synthesis and

polymerization protocols, and its emerging role in drug delivery systems.

Core Molecular Information
N-Methyl-N-vinylacetamide is an organic compound classified as a vinylamide.[1] Its unique

amphiphilic nature, allowing it to interact with both hydrophilic and hydrophobic environments,

makes it a valuable component in the synthesis of specialized polymers.[1]

Molecular Formula and Weight:

The chemical formula for N-Methyl-N-vinylacetamide is C5H9NO.[2][3][4] Its molecular weight

is approximately 99.13 g/mol .[2][3][4]

Physicochemical Properties
A summary of the key physical and chemical properties of N-Methyl-N-vinylacetamide is

presented in the table below. This data is essential for its handling, storage, and application in

various experimental setups.
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Property Value References

Molecular Formula C5H9NO [2][3][4]

Molecular Weight 99.13 g/mol [2][3][4]

CAS Number 3195-78-6 [2][3]

Appearance Colorless to Pale-Yellow Liquid [3][5]

Density 0.959 g/mL at 25 °C [3][6][7]

Boiling Point 70 °C at 25 mmHg [6][7][8]

Melting Point -36 °C [5][8][9]

Flash Point 58 °C (closed cup) [7]

Refractive Index n20/D 1.484 [5][7]

Solubility
Soluble in various organic

solvents

IUPAC Name N-ethenyl-N-methylacetamide [2]

Synthesis and Purification
The synthesis of N-Methyl-N-vinylacetamide can be achieved through several routes. A

common laboratory and industrial method involves the methylation of N-vinylacetamide.

Another approach is the pyrolysis of N-(1-alkoxyethyl)-N-methylacetamide.[10]

Experimental Protocol: Synthesis via Methylation of N-vinylacetamide[10][11]

Reaction Setup: A flask is charged with N-methylacetamide, methanol, ethylidene bis(N-

methylacetamide), and acetaldehyde dimethyl acetal.[10][11]

Catalyst Addition: Concentrated sulfuric acid dissolved in isopropyl alcohol is added to the

mixture.[10][11]

Reactant Addition: Acetaldehyde is added dropwise to the reaction mixture.[10][11]

Reaction Conditions: The reaction is allowed to proceed at 50°C for three hours.[10][11]
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Purification: The resulting product can be purified by distillation. For instance, a pyrolysis

liquid containing NMVA can be distilled using a packed column at a specific reflux ratio to

achieve a purity of 97.5%.[11]

Synthesis of N-Methyl-N-vinylacetamide

Reactants Conditions

Products

N-Vinylacetamide

N-Methyl-N-vinylacetamide

Methylating Agent (e.g., Methyl Iodide) Base

Catalyst

Click to download full resolution via product page

A simplified workflow for the synthesis of NMVA.

Polymerization of N-Methyl-N-vinylacetamide
The polymerization of NMVA is a key step in producing polymers with tailored properties for

biomedical applications. Controlled radical polymerization techniques are often employed to

synthesize well-defined polymers.[10]

Experimental Protocol: RAFT Polymerization of NMVA[12][13]

Materials: N-Methyl-N-vinylacetamide (NMVA) monomer (purified by distillation), a suitable

RAFT agent (e.g., cyanomethyl O-ethyl carbonodithioate), and an initiator (e.g., V-70).[13]

Reaction Setup: In a Schlenk tube, dissolve the RAFT agent and initiator in the desired

amount of NMVA monomer.
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Degassing: Subject the mixture to several freeze-pump-thaw cycles to remove dissolved

oxygen.

Polymerization: Place the sealed Schlenk tube in an oil bath at a controlled temperature

(e.g., 35°C) to initiate polymerization.[12]

Termination and Purification: After the desired time, terminate the reaction by cooling and

exposing the mixture to air. The resulting polymer, poly(N-Methyl-N-vinylacetamide)

(PNMVA), can be purified by precipitation in a non-solvent.
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RAFT Polymerization of NMVA
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Cellular Uptake of Polyplexes for Gene Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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